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Abstract
Leucoindigo, the reduced and soluble form of the iconic dye indigo, is a molecule of significant

interest beyond its traditional role in textile dyeing. Its reversible redox chemistry, coupled with

its unique spectroscopic and electrochemical properties, makes it a valuable subject of study

for researchers in fields ranging from materials science to drug development. This technical

guide provides a comprehensive overview of the core physical and chemical properties of

leucoindigo, presenting quantitative data in structured tables, detailing experimental protocols

for its synthesis and analysis, and illustrating key concepts through logical diagrams.

Introduction
Leucoindigo, systematically named [2,2'-Bi-1H-indole]-3,3'-diol, is the colorless or pale yellow,

water-soluble precursor to the intensely blue indigo dye. Its formation is the central step in the

vat dyeing process, where the insoluble indigo is chemically reduced to the soluble leuco form,

allowing it to penetrate textile fibers before being re-oxidized to trap the blue pigment within the

material.[1] This reversible two-electron, two-proton (2e⁻/2H⁺) transfer is the cornerstone of

leucoindigo's chemistry and the focus of much scientific investigation.[2] Understanding the

nuanced physical and chemical properties of leucoindigo is crucial for optimizing existing

applications and exploring its potential in novel technologies.
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Physical Properties
Leucoindigo is a crystalline solid.[3] While some of its physical properties are not as

extensively documented as those of its oxidized counterpart, indigo, key data has been

compiled from various sources.

Table 1: Physical Properties of Leucoindigo

Property Value Source(s)

Molecular Formula C₁₆H₁₂N₂O₂ [3]

Molecular Weight 264.28 g/mol [3]

Appearance
Crystalline solid, typically pale

yellow or colorless in solution
[1][3]

Melting Point

Not available in searched

literature. Indigo sublimes at

390-392 °C.[4]

Boiling Point 591.3 ± 45.0 °C (Predicted)

Density 1.497 ± 0.06 g/cm³ (Predicted)

pKa 9.06 ± 0.50 (Predicted)

Chemical Properties
The chemical behavior of leucoindigo is dominated by its redox activity and its solubility

characteristics, which are highly dependent on pH.

Solubility
In its reduced state, leucoindigo is soluble in aqueous alkaline solutions.[5] This solubility is

critical for its application in dyeing, as it allows the molecule to be transported into the fibers of

textiles. The ionized forms (monophenolate and biphenolate) of leucoindigo are prevalent in

alkaline environments and are key to its affinity for fibers.[6] In contrast, its oxidized form,

indigo, is notoriously insoluble in water and most common organic solvents.[5] Quantitative

solubility data for leucoindigo in a range of solvents is not readily available in the literature.
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Redox Chemistry
The reversible oxidation of leucoindigo to indigo is a fundamental chemical property that can

be triggered by exposure to atmospheric oxygen.[2] This redox transition is the basis for its use

as a vat dye and is also a subject of electrochemical studies.

Table 2: Electrochemical Properties of Leucoindigo

Property Value/Description Conditions Source(s)

Redox Reaction
Leucoindigo ⇌ Indigo

+ 2e⁻ + 2H⁺
Reversible [2]

Half-Wave Potentials -0.56 V and -0.29 V Alkaline conditions [6]

The redox potential of the leucoindigo/indigo system is sensitive to environmental factors such

as pH, solvent, and ionic strength.
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Redox Transformation of Indigo

Indigo
(Insoluble, Blue)

Leucoindigo
(Soluble, Pale Yellow)

+ 2e⁻, + 2H⁺

(Reduction)
- 2e⁻, - 2H⁺

(Oxidation, e.g., O₂)

 

Leucoindigo Synthesis Workflow
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Indigo Formation and Dyeing Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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